Cas no 2703770-57-2 (2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703770-57-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5615369
• PubChem ID: 165945139
• Update Time: 2025-07-16

2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703770-57-2
• EN300-33374946

• Inchi： 1S/C20H24N4O4/c1-2-3-13-11-21-8-9-23(13)12-4-5-14-15(10-12)20(28)24(19(14)27)16-6-7-17(25)22-18(16)26/h4-5,10,13,16,21H,2-3,6-9,11H2,1H3,(H,22,25,26)
• InChI Key： LNCGXYOCPITLMZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC(=C2)N2CCNCC2CCC)C(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703770-57-2)

The compound 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703770-57-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This isoindole-1,3-dione derivative is characterized by the presence of a dioxopiperidinyl moiety and a propylpiperazine side chain, which contribute to its pharmacological properties. Researchers are increasingly exploring its role in modulating protein-protein interactions, particularly in the context of targeted drug discovery and small molecule inhibitors.

In recent years, the scientific community has shown growing interest in proteolysis-targeting chimeras (PROTACs) and molecular glues, which are innovative approaches to degrade disease-causing proteins. The structural motif of 2-(2,6-dioxopiperidin-3-yl) in this compound aligns with the pharmacophore of cereblon (CRBN) binders, a key component in PROTAC design. This connection has sparked discussions about its potential utility in cancer therapy and immune modulation, topics frequently searched in academic and pharmaceutical databases.

The 2-propylpiperazin-1-yl substituent in this molecule introduces a basic nitrogen center, which may enhance solubility and bioavailability—a critical factor in drug development. Computational studies suggest that this group could facilitate interactions with kinase domains or G-protein-coupled receptors (GPCRs), making it a candidate for multi-target drug design. Such versatility aligns with current trends in polypharmacology, where compounds are engineered to address complex diseases like neurodegenerative disorders and autoimmune conditions.

Synthetic routes to CAS 2703770-57-2 often involve Pd-catalyzed cross-coupling or microwave-assisted cyclization, reflecting modern green chemistry principles. These methods are frequently queried in patent literature and process optimization studies. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular focus on the isoindole-dione core’s stability under physiological conditions—a topic of interest in preclinical research forums.

From a structure-activity relationship (SAR) perspective, modifications to the piperazine or dioxopiperidine rings could yield analogs with improved target selectivity. This hypothesis resonates with ongoing debates about drug resistance and allosteric modulation in precision medicine. Notably, the compound’s logP and hydrogen bond acceptor/donor counts fall within ranges favored by Lipinski’s rule of five, a frequently searched criterion in ADMET prediction tools.

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-(2-propylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a compelling case study in rational drug design. Its intersection with emerging therapeutic modalities and computational chemistry trends positions it as a molecule of enduring relevance in both academic and industrial research landscapes.